Cas no 1806576-25-9 (2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid)

2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid is a fluorinated pyridine derivative characterized by its trifluoromethyl groups and hydroxyl-substituted acetic acid moiety. This compound exhibits strong electron-withdrawing properties due to the presence of multiple trifluoromethyl groups, enhancing its reactivity in synthetic applications. The hydroxyl and carboxylic acid functionalities provide versatile sites for further derivatization, making it valuable in pharmaceutical and agrochemical research. Its structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound's high purity and well-defined chemical properties ensure reproducibility in complex organic syntheses, particularly in the development of biologically active molecules.

2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid structure

1806576-25-9 structure

Product Name:2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid

CAS No:1806576-25-9

MF:C₉H₅F₆NO₃

MW:289.131323575974

CID:4801943

Update Time:2025-05-19

2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid
- Inchi： 1S/C9H5F6NO3/c10-8(11,12)3-1-2-4(9(13,14)15)16-5(3)6(17)7(18)19/h1-2,6,17H,(H,18,19)
- InChI Key： NXOCKMJCZCVAAD-UHFFFAOYSA-N
- SMILES： FC(C1=CC=C(C(F)(F)F)N=C1C(C(=O)O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 342
XLogP3: 1.6
Topological Polar Surface Area: 70.4

2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029002209-250mg	2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid	1806576-25-9	95%	250mg	$1,058.40	2022-03-31
Alichem	A029002209-500mg	2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid	1806576-25-9	95%	500mg	$1,685.00	2022-03-31
Alichem	A029002209-1g	2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid	1806576-25-9	95%	1g	$3,126.60	2022-03-31

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Additional information on 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1806576-25-9)

The compound 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1806576-25-9) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This trifluoromethyl-substituted pyridine derivative is characterized by its hydroxyacetic acid moiety, which imparts distinct reactivity and solubility properties. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery and development.

In the context of modern medicinal chemistry, 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid is often explored for its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a key intermediate for designing small-molecule inhibitors targeting enzymes or receptors involved in inflammatory and metabolic disorders. The compound's electron-withdrawing trifluoromethyl groups can influence the binding affinity and selectivity of derived molecules, a feature highly sought after in structure-activity relationship (SAR) studies.

From an agrochemical perspective, this compound has been investigated for its utility in developing novel crop protection agents. The pyridine core and trifluoromethyl substituents are known to contribute to the pesticidal or herbicidal activity of many commercial products. As sustainability becomes a global priority, the demand for efficient and environmentally friendly agrochemicals has risen, positioning 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid as a candidate for next-generation formulations.

The material science community has also shown interest in this compound due to its potential applications in advanced polymers and functional materials. The incorporation of fluorinated pyridine derivatives into polymeric matrices can improve thermal stability, chemical resistance, and optical properties. This aligns with the growing trend of developing high-performance materials for electronics, coatings, and renewable energy technologies.

One of the most frequently asked questions about 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid revolves around its synthetic routes and scalability. Researchers often seek optimized protocols for its preparation, including green chemistry approaches that minimize waste and energy consumption. Another common query concerns its physicochemical properties, such as solubility, melting point, and stability under various conditions, which are critical for practical applications.

In summary, 2-(3,6-Bis(trifluoromethyl)pyridin-2-yl)-2-hydroxyacetic acid (CAS No. 1806576-25-9) represents a versatile and valuable compound with broad applicability across multiple scientific disciplines. Its unique structural attributes and functional groups make it a focal point for ongoing research, particularly in areas addressing global health, sustainable agriculture, and innovative materials. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing some of the world's most pressing challenges.